Cas no 1023290-12-1 (3-Fluoro-5-hydroxybenzaldehyde)

• Product Name: 3-Fluoro-5-hydroxybenzaldehyde
• CAS No: 1023290-12-1
• MF: C₇H₅FO₂
• MW: 140.111805677414
• MDL: MFCD13185579
• CID: 1080028
• PubChem ID: 15268821
• Update Time: 2025-04-20

3-Fluoro-5-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-hydroxybenzaldehyde
• 5-fluoro-3-hydroxy benzaldehyde
• 4-(cyclopropylmethyl)-3-hydroxybenzaldehyde
• 5-fluoro-3-hydroxybenzaldehyde
• Benzaldehyde,3-fluoro-5-hydroxy-
• ZPFKVITWFGSOHH-UHFFFAOYSA-N
• Benzaldehyde, 3-fluoro-5-hydroxy-
• CL9141
• NE20861
• CM10919
• AS06496
• AB66765
• AK150568
• A927653
• 3-fluoro-5-hydroxy-benzaldehyde
• DS-9269
• Z1255362151
• SCHEMBL1949502
• SY154048
• 1023290-12-1
• DB-331294
• DTXSID40570732
• MFCD13185579
• AKOS022189960
• EN300-140747
• CS-0108744

• MDL： MFCD13185579
• Inchi： 1S/C7H5FO2/c8-6-1-5(4-9)2-7(10)3-6/h1-4,10H
• InChI Key： ZPFKVITWFGSOHH-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=O)C=1)O

Computed Properties

• Exact Mass: 140.02735756g/mol
• Monoisotopic Mass: 140.02735756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 1.1

Experimental Properties

• Density: 1.350±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 246.2±20.0 ºC (760 Torr),
• Flash Point: 102.7±21.8 ºC,
• Solubility: Slightly soluble (1 g/l) (25 º C),

3-Fluoro-5-hydroxybenzaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes